Cas no 2228253-79-8 (3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-oxopropanoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-oxopropanoic acid
• CAS No: 2228253-79-8
• MF: C₁₁H₁₄N₂O₅
• MW: 254.239263057709
• CID: 5897102
• PubChem ID: 165714272
• Update Time: 2025-11-04

3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-oxopropanoic acid
• 3-{1-[(tert-butoxy)carbonyl]-1H-imidazol-4-yl}-2-oxopropanoic acid
• 2228253-79-8
• EN300-1895748

• Inchi： 1S/C11H14N2O5/c1-11(2,3)18-10(17)13-5-7(12-6-13)4-8(14)9(15)16/h5-6H,4H2,1-3H3,(H,15,16)
• InChI Key： CYQCMNSLGJUIRD-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(CC(C(=O)O)=O)=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.09027155g/mol
• Monoisotopic Mass: 254.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 98.5Ų

Additional information on 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-oxopropanoic acid

3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-oxopropanoic acid: A Comprehensive Overview

The compound 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-oxopropanoic acid, with the CAS number 2228253-79-8, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines an imidazole ring with a tert-butoxy carbonyl group and a 2-oxopropanoic acid moiety. The imidazole ring, a five-membered heterocyclic compound, is known for its stability and versatility in various chemical reactions. The tert-butoxy carbonyl group adds a protective feature to the molecule, making it suitable for use in peptide synthesis and other biochemical applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. The 2-oxopropanoic acid moiety contributes to the molecule's ability to participate in nucleophilic attacks, making it an ideal candidate for forming amide bonds. This property is particularly valuable in the synthesis of bioactive molecules, where precise control over functional groups is essential. Researchers have also explored the use of this compound in the development of new antibiotics, leveraging its structural features to enhance bioavailability and efficacy.

The synthesis of 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-oxopropanoic acid involves a multi-step process that typically begins with the preparation of the imidazole ring. This is followed by the introduction of the tert-butoxy carbonyl group, which is achieved through a series of carefully controlled reactions. The final step involves the incorporation of the 2-oxopropanoic acid group, ensuring that the molecule retains its desired properties for subsequent applications.

In terms of applications, this compound has found significant use in peptide synthesis. Its protective properties make it an excellent choice for safeguarding sensitive functional groups during complex reaction sequences. Additionally, it has been employed in the development of new materials, where its structural integrity and reactivity are exploited to create advanced polymers and composites.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the electronic structure and reactivity of this compound. By utilizing density functional theory (DFT) calculations, scientists have been able to predict how modifications to the molecule's structure could enhance its performance in various chemical reactions. These findings have opened up new avenues for optimizing synthetic routes and improving yields.

The environmental impact of synthesizing this compound has also come under scrutiny in recent years. Researchers are exploring greener alternatives to traditional synthesis methods, such as using biodegradable solvents or catalytic systems that minimize waste production. These efforts align with global initiatives to promote sustainable chemistry practices and reduce the ecological footprint of chemical manufacturing.

In conclusion, 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-oxopropanoic acid stands as a testament to the ingenuity and precision required in modern organic chemistry. Its unique structure, versatile properties, and wide range of applications make it a valuable tool in both academic research and industrial settings. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future advancements in chemistry is likely to grow even further.